2-Bromo-3-ethoxy-6-fluorobenzaldehyde

• IUPAC Name: 2-bromo-3-ethoxy-6-fluorobenzaldehyde
• InChI: InChI=1S/C9H8BrFO2/c1-2-13-8-4-3-7(11)6(5-12)9(8)10/h3-5H,2H2,1H3
• InChI Key: YAHJJWBAZXTKFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)F)C=O)Br
• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol

Description

2-Bromo-3-ethoxy-6-fluorobenzaldehyde is a chemical compound with the CAS Number: 2384611-58-7. It has a molecular weight of 247.06. This compound is a solid in physical form.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C9H8BrFO2/c1-2-13-8-4-3-7(11)6(5-12)9(8)10/h3-5H,2H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid in physical form. It has a molecular weight of 247.06. The InChI code for this compound is 1S/C9H8BrFO2/c1-2-13-8-4-3-7(11)6(5-12)9(8)10/h3-5H,2H2,1H3.

Scientific Research Applications

2-Bromo-3-ethoxy-6-fluorobenzaldehyde has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, in the synthesis of polymers, and in the synthesis of dyes. It has also been used in biochemical and physiological research, in laboratory experiments, and in the development of new drugs and treatments. This compound has been used in the synthesis of a variety of compounds, including quinolines, chromanes, and quinolines. It has also been used in the synthesis of various polymers, such as polyurethanes and polycarbonates, and in the synthesis of various dyes.

Mechanism of Action

The mechanism of action of 2-Bromo-3-ethoxy-6-fluorobenzaldehyde is not fully understood. It is believed that this compound acts as an electron-withdrawing group, which can reduce the reactivity of the molecule and make it more stable. This can allow for the synthesis of more complex molecules, such as pharmaceuticals and polymers. This compound can also act as a catalyst, which can increase the rate of reaction and make the synthesis process more efficient.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound can have an effect on the body’s metabolism and can affect the production of hormones and enzymes. It is also believed that this compound can have an effect on the immune system, as it has been shown to increase the production of certain cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Bromo-3-ethoxy-6-fluorobenzaldehyde in laboratory experiments include its low cost and its ease of use. It is also relatively stable and has a low toxicity, making it safe to use in a variety of experiments. The main limitation of using this compound in laboratory experiments is that it is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The potential future directions for 2-Bromo-3-ethoxy-6-fluorobenzaldehyde include its use in the synthesis of more complex molecules, such as pharmaceuticals and polymers. It could also be used in the development of new drugs and treatments. Additionally, this compound could be used in the development of new catalysts and in the synthesis of new dyes and pigments. Finally, this compound could be used in the development of new materials and in the study of biochemical and physiological processes.

Synthesis Methods

2-Bromo-3-ethoxy-6-fluorobenzaldehyde can be synthesized in a variety of ways. One of the most common methods is the reaction of 2-bromo-3-ethoxybenzaldehyde with 6-fluorobenzene in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces this compound as the major product, with minor amounts of other byproducts. Other methods of synthesis include the reaction of 2-bromo-3-ethoxybenzaldehyde with ethyl bromide or ethyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide.